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Compound of Interest

Compound Name: 4-Butylresorcinol

Cat. No.: B146731 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for 4-Butylresorcinol, including personal protective equipment (PPE)

recommendations, operational protocols, and disposal plans.

Quantitative Safety Data
To facilitate a clear understanding of the safety profile of 4-Butylresorcinol, the following table

summarizes key quantitative data.

Property Value Reference

Chemical Formula C₁₀H₁₄O₂ [1][2]

Molecular Weight 166.22 g/mol [1][2]

Appearance
White to Beige or Pink Solid

Powder or Crystals
[1]

Melting Point 49 - 53 °C [1][2]

Boiling Point 166 °C / 7 mmHg [2]

Solubility
Poorly soluble in water;

Soluble in organic solvents
[1][3]

Acute Oral Toxicity (LD50) 500 mg/kg (Rat) [4][5]
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Personal Protective Equipment (PPE)
When handling 4-Butylresorcinol, especially in its solid, powdered form, adherence to

appropriate PPE protocols is crucial to minimize exposure and ensure personal safety.[6]

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[6]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-impermeable

gloves that have been inspected prior to use.[6]

Wash and dry hands after handling.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[5] Ensure adequate

ventilation.[6]

Standard Operating Procedure for Handling
A systematic approach to handling 4-Butylresorcinol in a laboratory setting is essential. The

following workflow outlines the key steps to be taken.
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Preparation

Handling

Don PPE

Use in Experiment

Weigh/Dissolve in Fume Hood

Decontamination

Post-Experiment

Store in a cool, dry, well-ventilated place
away from light and incompatible materials

Clean Equipment & Surfaces

Click to download full resolution via product page

Standard handling workflow for 4-Butylresorcinol.

Experimental Protocol for Safe Handling:

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered.[6] Assemble all necessary equipment, including spatulas, weigh boats, and

containers for the experiment.

Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Handling: Conduct all manipulations of solid 4-Butylresorcinol, such as weighing and

transferring, within a certified chemical fume hood to avoid inhalation of dust.[6] Use non-
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sparking tools.[6]

Use in Experiment: When dissolving or mixing, add the 4-Butylresorcinol to the solvent

slowly to avoid splashing.

Decontamination: After use, decontaminate all equipment and surfaces that may have come

into contact with the chemical.

Storage: Store 4-Butylresorcinol in a tightly closed container in a dry, cool, and well-

ventilated place, away from direct sunlight and incompatible materials such as strong

oxidizing agents.[3][5][6]

Disposal Plan
Proper disposal of 4-Butylresorcinol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Generation

Waste Collection

Collect solid & liquid waste separately

Labeling

Use appropriate waste containers

Dispose through a licensed
chemical destruction plant or
controlled incineration with

flue gas scrubbing

Clearly identify contents & hazards

Click to download full resolution via product page
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Disposal plan for 4-Butylresorcinol waste.

Disposal Protocol:

Waste Generation: Do not discharge 4-Butylresorcinol or its solutions into sewer systems

or the environment.[6]

Waste Collection: Collect all waste materials, including contaminated PPE, weigh boats, and

excess solutions, in designated, sealed containers.[6]

Labeling: Clearly label the waste containers with the chemical name and associated

hazards.[6]

Disposal: Arrange for the disposal of the chemical waste through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[6] Follow all

applicable local, regional, and national regulations for hazardous waste disposal.[5]

Contaminated packaging should be triple rinsed and offered for recycling or disposed of in a

sanitary landfill after being rendered unusable.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146731#personal-protective-equipment-for-handling-
4-butylresorcinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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